BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of Methyl 4-
(methylamino)benzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 4-(methylamino)benzoate

Cat. No.: B031879

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This technical guide provides
an in-depth overview of the core physical characteristics of Methyl 4-(methylamino)benzoate
(CAS No: 18358-63-9), a compound of interest in various chemical syntheses.

Core Physical Properties

Methyl 4-(methylamino)benzoate is a white to cream or brown crystalline powder.[1] Its
fundamental physical data are summarized in the table below, providing a clear reference for
laboratory and development applications.
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Property Value Source
Molecular Formula C9H11NO2 [1112113114]
Molecular Weight 165.19 g/mol [2][3]
Melting Point 92-98 °C[1], 94-96 °C[5] [1][5]
Boiling Point 277.5 £ 23.0 °C (Predicted) [5]
Density 1.125 + 0.06 g/cm? (Predicted) [5]
Slightly soluble in water (1.2
Solubility g/L at 25 °C); Insoluble in [5]
hexane
White to cream to brown
Appearance [1]
crystals or powder
CAS Number 18358-63-9 [L1[2113]14]

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical

properties of organic compounds like Methyl 4-(methylamino)benzoate.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of purity. The capillary method is a

widely accepted technique for this measurement.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry Methyl 4-

(methylamino)benzoate is packed into a capillary tube, sealed at one end, to a height of 2-

3 mm.

o Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a

heating block or an oil bath and a thermometer or a digital temperature sensor.
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e Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is reported as the melting point. A narrow melting range is indicative of
a high degree of purity.

Boiling Point Determination

For non-volatile liquids, the boiling point is determined at atmospheric pressure. As Methyl 4-
(methylamino)benzoate is a solid at room temperature, its boiling point is typically measured
under reduced pressure and extrapolated to atmospheric pressure, or predicted using
computational models as indicated by the available data. A common laboratory method for
determining the boiling point of a small sample is the micro boiling point or Siwoloboff method.

Methodology:

Sample Preparation: A small amount of the substance is placed in a small test tube (fusion
tube). A capillary tube, sealed at the top end, is inverted and placed inside the fusion tube.

o Apparatus: The fusion tube is attached to a thermometer and heated in a suitable heating
bath (e.g., a Thiele tube with high-boiling mineral oil).

e Heating: The bath is heated until a rapid and continuous stream of bubbles emerges from the
open end of the inverted capillary.

e Cooling and Observation: The heating is discontinued, and the bath is allowed to cool slowly.
The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Density Determination

The density of a solid can be determined using the displacement method if a suitable liquid in
which the solid is insoluble is available.

Methodology:
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Initial Measurement: A known volume of a liquid in which Methyl 4-(methylamino)benzoate
is insoluble (e.g., hexane) is measured in a graduated cylinder.

Sample Addition: A precisely weighed sample of the solid is carefully added to the graduated
cylinder.

Volume Measurement: The new volume is recorded. The difference between the initial and
final volumes represents the volume of the added solid.

Calculation: The density is calculated by dividing the mass of the solid by the volume it
displaced.

Solubility Determination

Solubility is quantitatively determined by preparing a saturated solution and measuring the

concentration of the solute.

Methodology:

Saturated Solution Preparation: An excess amount of Methyl 4-(methylamino)benzoate is
added to a known volume of the solvent (e.g., water) in a flask.

Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature
(e.g., 25 °C) for a sufficient period to ensure that equilibrium is reached and the solution is
saturated.

Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

Concentration Analysis: A known volume of the clear, saturated solution is carefully removed.
The solvent is then evaporated, and the mass of the remaining solid is determined. The
solubility is then expressed in grams per liter (g/L) or other appropriate units.

Logical Relationships of Physical Properties

The physical state and behavior of Methyl 4-(methylamino)benzoate are governed by the

interplay of its molecular structure and intermolecular forces. The following diagram illustrates

the logical relationships between its key physical properties.
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Logical Relationships of Physical Properties
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Caption: Interrelationships of Methyl 4-(methylamino)benzoate's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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